Cas no 125334-52-3 (N-(3-Bromopropyl)indole)
N-(3-Bromopropyl)indole is a brominated indole derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromopropyl side chain, which facilitates further functionalization through nucleophilic substitution or cross-coupling reactions. This compound is particularly valuable in the preparation of indole-based scaffolds, such as tryptamine derivatives and other bioactive molecules. The presence of both the indole core and the bromoalkyl group enhances its versatility in constructing complex heterocyclic systems. It is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in downstream applications.
N-(3-Bromopropyl)indole structure
Product Name:N-(3-Bromopropyl)indole
CAS No:125334-52-3
MF:C11H12BrN
MW:238.123682022095
MDL:MFCD09908077
CID:1103201
PubChem ID:11859027
Update Time:2025-06-08
N-(3-Bromopropyl)indole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromopropyl)-1H-Indole
- 1-(3-bromopropyl)indole
- 1‐(3‐BROMOPROPYL)INDOLE
- 3-(indol-1-yl)propyl bromide
- 1H-Indole, 1-(3-bromopropyl)-
- ACMC-20mrh8
- AGN-PC-00HMCR
- CTK0F6927
- KB-213706
- N-(3-bromopropyl)indole
- SureCN2357919
- D87224
- N-(3-bromopropyl)-indole
- AKGMBEQNHFJEDM-UHFFFAOYSA-N
- DTXSID00474500
- n-(3-bromopropyl) indole
- SCHEMBL2357919
- MFCD09908077
- 125334-52-3
- N-(3-Bromopropyl)indole
-
- MDL: MFCD09908077
- Inchi: 1S/C11H12BrN/c12-7-3-8-13-9-6-10-4-1-2-5-11(10)13/h1-2,4-6,9H,3,7-8H2
- InChI Key: AKGMBEQNHFJEDM-UHFFFAOYSA-N
- SMILES: BrCCCN1C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 237.01536
- Monoisotopic Mass: 237.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- PSA: 4.93
N-(3-Bromopropyl)indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N178610-500mg |
N-(3-Bromopropyl)indole |
125334-52-3 | 500mg |
$ 310.00 | 2022-06-03 | ||
| TRC | N178610-1000mg |
N-(3-Bromopropyl)indole |
125334-52-3 | 1g |
$ 515.00 | 2022-06-03 | ||
| TRC | N178610-2500mg |
N-(3-Bromopropyl)indole |
125334-52-3 | 2500mg |
$ 1030.00 | 2022-06-03 | ||
| Matrix Scientific | 172881-1g |
N-(3-Bromopropyl)indole, 95% |
125334-52-3 | 95% | 1g |
$300.00 | 2023-09-09 | |
| Matrix Scientific | 172881-5g |
N-(3-Bromopropyl)indole, 95% |
125334-52-3 | 95% | 5g |
$700.00 | 2023-09-09 | |
| Matrix Scientific | 172881-10g |
N-(3-Bromopropyl)indole, 95% |
125334-52-3 | 95% | 10g |
$1000.00 | 2023-09-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632021-1g |
1-(3-Bromopropyl)-1H-indole |
125334-52-3 | 98% | 1g |
¥5387.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632021-5g |
1-(3-Bromopropyl)-1H-indole |
125334-52-3 | 98% | 5g |
¥13807.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632021-10g |
1-(3-Bromopropyl)-1H-indole |
125334-52-3 | 98% | 10g |
¥17945.00 | 2024-08-09 |
N-(3-Bromopropyl)indole Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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